Cas no 15341-96-5 ((E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide)

• Product Name: (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide
• CAS No: 15341-96-5
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00438993
• CID: 5170943
• Update Time: 2026-03-04

(E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide
• (2E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide
• 3-(2-furyl)-N-(3-methylphenyl)acrylamide
• 3-FURAN-2-YL-N-M-TOLYL-ACRYLAMIDE
• 2-Propenamide, 3-(2-furanyl)-N-(3-methylphenyl)-

• MDL： MFCD00438993
• Inchi： 1S/C14H13NO2/c1-11-4-2-5-12(10-11)15-14(16)8-7-13-6-3-9-17-13/h2-10H,1H3,(H,15,16)/b8-7+
• InChI Key： GOEUPWQRQKJXAJ-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C/C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide

Recent Advances in the Study of (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS: 15341-96-5)

In recent years, the compound (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS: 15341-96-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential clinical implications.

The synthesis of (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. These advancements have facilitated the production of the compound on a larger scale, enabling more extensive biological evaluations. The structural elucidation of the compound has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity.

Biological studies have revealed that (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide exhibits notable anti-inflammatory and anticancer properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has shown cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies suggest that its activity may be linked to the modulation of apoptotic pathways and the inhibition of cell proliferation.

Further investigations into the pharmacokinetic profile of (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies to ensure its safety and efficacy.

The potential therapeutic applications of (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide extend beyond oncology and inflammation. Recent research has explored its role in neurodegenerative diseases, where it has shown neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These findings open new avenues for the development of multifunctional therapeutics targeting complex diseases with unmet medical needs.

In conclusion, (E)-3-(furan-2-yl)-N-(3-methylphenyl)prop-2-enamide (CAS: 15341-96-5) represents a promising compound with diverse biological activities. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinical applications. The integration of multidisciplinary approaches will be crucial in advancing this compound from bench to bedside.